Cas no 194277-62-8 ((Z)-3-Methylcyclodec-2-enone)

• Product Name: (Z)-3-Methylcyclodec-2-enone
• CAS No: 194277-62-8
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5050287
• Update Time: 2025-07-01

(Z)-3-Methylcyclodec-2-enone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclodecen-1-one, 3-methyl-, (2Z)-
• (Z)-3-Methylcyclodec-2-enone

• Inchi： 1S/C11H18O/c1-10-7-5-3-2-4-6-8-11(12)9-10/h9H,2-8H2,1H3/b10-9-
• InChI Key： SGAOWGBKAHVQHD-KTKRTIGZSA-N
• SMILES： C1(=O)CCCCCCCC(C)=C1 |c:10|

Additional information on (Z)-3-Methylcyclodec-2-enone

Professional Introduction to (Z)-3-Methylcyclodec-2-enone (CAS No. 194277-62-8)

Compound (Z)-3-Methylcyclodec-2-enone, identified by its CAS number 194277-62-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This bicyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound's molecular structure, featuring a cyclodecene core with a methyl substituent and a double bond in the enone position, makes it a versatile intermediate for various chemical transformations.

The synthesis of (Z)-3-Methylcyclodec-2-enone involves intricate organic reactions that highlight the compound's reactivity and adaptability. Researchers have explored multiple synthetic pathways, including cyclization reactions and functional group transformations, to optimize its production. These methods not only enhance the yield but also provide insights into the compound's mechanistic behavior, which is crucial for further applications.

In recent years, (Z)-3-Methylcyclodec-2-enone has been studied for its potential role in the development of bioactive molecules. Its structural framework is reminiscent of natural products found in plants and microorganisms, which often serve as inspiration for drug discovery. The enone group, in particular, is known for its ability to participate in various chemical interactions, making it a valuable scaffold for medicinal chemistry.

One of the most intriguing aspects of (Z)-3-Methylcyclodec-2-enone is its photochemical properties. Studies have demonstrated that this compound can undergo photochemical reactions under specific conditions, leading to the formation of novel derivatives with enhanced biological activity. This phenomenon has opened up new avenues for exploring photoredox catalysis and its applications in synthetic organic chemistry.

The pharmaceutical industry has shown particular interest in (Z)-3-Methylcyclodec-2-enone due to its potential as a precursor for drug candidates. Researchers are investigating its derivatives for their anti-inflammatory, antimicrobial, and even anticancer properties. The presence of the methyl substituent and the double bond in the enone position allows for diverse modifications, enabling the creation of a wide range of pharmacophores.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of (Z)-3-Methylcyclodec-2-enone. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers design more effective drug molecules. These computational approaches complement traditional experimental methods, offering a holistic view of the compound's potential applications.

The environmental impact of synthesizing and utilizing (Z)-3-Methylcyclodec-2-enone is another area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry principles are being integrated into the production process, ensuring that the compound remains accessible for research without compromising ecological standards.

In conclusion, (Z)-3-Methylcyclodec-2-enone (CAS No. 194277-62-8) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new bioactive molecules. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in advancing chemical science and medicine.